Cas no 1443328-27-5 (2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane)

• Product Name: 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane
• CAS No: 1443328-27-5
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 5696261
• PubChem ID: 65816056
• Update Time: 2025-11-03

2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(2-[2-(TRIFLUOROMETHYL)PHENOXY]ETHYL)-1,3-DIOXANE
• DTXSID201214585
• 1443328-27-5
• AKOS015157364
• 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane
• 1,3-Dioxane, 2-[2-[2-(trifluoromethyl)phenoxy]ethyl]-
• 2-[2-(1,3-Dioxan-2-yl)ethoxy]benzotrifluoride
• 2-[2-[2-(trifluoromethyl)phenoxy]ethyl]-1,3-dioxane

• MDL： MFCD18911306
• Inchi： 1S/C13H15F3O3/c14-13(15,16)10-4-1-2-5-11(10)17-9-6-12-18-7-3-8-19-12/h1-2,4-5,12H,3,6-9H2
• InChI Key： NZYQOOZSRNXPOC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCCC1OCCCO1)(F)F

Computed Properties

• Exact Mass: 276.09732882g/mol
• Monoisotopic Mass: 276.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane

Professional Introduction to Compound with CAS No. 1443328-27-5 and Product Name: 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane

The compound identified by the CAS number 1443328-27-5 and the product name 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The presence of a trifluoromethyl group in its molecular structure contributes to its distinct chemical behavior, which has been extensively studied for its potential in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The trifluoromethyl group, in particular, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This feature has made compounds containing this moiety highly sought after in the design of novel therapeutic agents. The 1,3-dioxane ring in the molecular structure of this compound further contributes to its complex chemical profile, offering opportunities for diverse interactions with biological targets.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic pathways simultaneously. The 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane molecule exemplifies this trend by integrating several pharmacophoric elements into a single framework. The phenoxy group provides a hydrophilic anchor that can interact with polar regions of biological targets, while the ethyl chain introduces flexibility and accessibility for optimal binding. Together, these structural features enable the compound to exhibit a range of biological activities that are being actively investigated.

One of the most compelling aspects of this compound is its potential as a lead candidate for drug discovery. Preclinical studies have begun to explore its efficacy in models relevant to various diseases, including oncology and inflammatory disorders. The trifluoromethyl group has been shown to enhance the lipophilicity of molecules, which can improve their penetration across biological membranes. This property is particularly valuable in the development of drugs that require systemic distribution. Additionally, the dioxane ring contributes to steric hindrance around critical functional sites, which can fine-tune interactions with biological receptors.

The synthesis of 2-(2-(2-(Trifluoromethyl)phenoxy)ethyl)-1,3-dioxane represents a testament to the progress made in synthetic organic chemistry over recent decades. Advanced methodologies have enabled chemists to construct complex molecular architectures with high precision and yield. This capability is crucial for drug development, where even minor structural modifications can significantly impact biological activity. The synthesis pathway for this compound involves multiple steps, each requiring careful optimization to ensure regioselectivity and minimize side reactions. These efforts have resulted in a robust synthetic route that can be scaled up for industrial production.

The pharmacological profile of 1443328-27-5 is being scrutinized through a combination of computational modeling and experimental validation. Computational approaches such as molecular docking and dynamic simulations have allowed researchers to predict potential binding modes with high accuracy. These predictions are then tested experimentally using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such integrated strategies provide a comprehensive understanding of how the compound interacts with its biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique combination of functional groups makes it a versatile building block for designing novel polymers and coatings with enhanced performance characteristics. For instance, the presence of both hydrophilic and hydrophobic moieties allows for the creation of amphiphilic materials that can self-assemble into ordered structures. Such materials have potential applications in drug delivery systems and smart coatings.

The regulatory landscape surrounding fluorinated compounds continues to evolve as new safety data emerges. Regulatory agencies require thorough characterization of these molecules before they can be approved for clinical use or commercial distribution. The development team behind 1443328-27-5 has taken proactive measures to ensure compliance with current guidelines by conducting extensive toxicological studies. These studies aim to establish safe exposure levels and identify any potential hazards associated with prolonged use.

Future directions for research on this compound include exploring its potential as an intermediate in more complex synthetic schemes. By leveraging its unique structural features, chemists may develop new methodologies for constructing fluorinated derivatives with tailored properties. Such advancements could accelerate the discovery pipeline for next-generation therapeutics while reducing costs associated with traditional synthesis routes.

The impact of compounds like 1443328-27-5 extends beyond academic research; they represent significant investments by pharmaceutical companies seeking innovative solutions to unmet medical needs. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into viable therapies that improve patient outcomes worldwide. As our understanding grows about how these molecules function at a molecular level, so too does our ability to harness their potential effectively.